Cas no 2060060-14-0 (3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde
• CAS No: 2060060-14-0
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD30500013
• CID: 5183525
• PubChem ID: 124505618
• Update Time: 2025-06-07

3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3-(2-fluorophenyl)-1-methyl-
• 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde

• MDL： MFCD30500013
• Inchi： 1S/C12H10FNO/c1-14-7-6-10(12(14)8-15)9-4-2-3-5-11(9)13/h2-8H,1H3
• InChI Key： OBQOTDUKZZNNBW-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=CC=CC=C2F)=C1C=O

Additional information on 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde

3-(2-Fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-14-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-(2-Fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-14-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The molecular structure of 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde is characterized by a pyrrole ring substituted with a 2-fluorophenyl group and a methyl group at the 1-position. The aldehyde functional group at the 2-position adds to its reactivity and potential for further chemical modifications. The presence of the fluorine atom in the phenyl ring introduces additional electronic and steric effects, which can influence the compound's biological properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to target proteins. These modifications can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy. 3-(2-Fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde is a prime example of a fluorinated pyrrole derivative that has been explored for its potential in various medicinal applications.

The synthesis of 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde typically involves multistep procedures, starting from readily available starting materials. One common approach is the condensation of 2-fluorobenzaldehyde with an appropriate pyrrole precursor, followed by methylation and oxidation steps to introduce the aldehyde functionality. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have also been employed to improve the efficiency and selectivity of the synthesis process.

In terms of biological activity, 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde has shown promise in several areas of medicinal chemistry. For instance, it has been investigated for its anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary studies have suggested that this compound may exhibit antitumor activity by interfering with specific cellular processes associated with cancer progression.

The potential applications of 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde extend beyond its direct biological effects. As a building block in organic synthesis, it can be used to construct more complex molecules with tailored properties for specific therapeutic targets. For example, it can serve as a precursor for the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved stability and bioavailability.

In conclusion, 3-(2-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 2060060-14-0) is a promising compound with a rich structural profile and diverse biological activities. Its unique combination of functional groups makes it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are likely to uncover new applications and optimize its use in various therapeutic contexts.